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Compound of Interest

Compound Name: Tabun

Cat. No.: B1200054

< Disclaimer: Tabun (GA) is an extremely toxic nerve agent and a Schedule 1 chemical
weapon. Its production and stockpiling are outlawed by the Chemical Weapons Convention.[1]
[2] The information provided here is for educational and public safety purposes only and is not
a substitute for professional training, certification, and strict adherence to all applicable safety
regulations and guidelines. Handling of such materials should only be conducted by highly
trained and authorized personnel in appropriately equipped facilities.

Overview of Tabun (GA)

Tabun, with the military designation GA, is a human-made chemical warfare agent classified as
a nerve agent.[3][4] It is an organophosphate compound that was first discovered in 1936
during insecticide research.[2] Pure tabun is a clear, colorless, and tasteless liquid with a faint
fruity odor.[2] However, impurities may cause it to appear brown.[1][2] It is a volatile chemical,
meaning it can evaporate to form a vapor, and because its vapor is denser than air, it tends to
accumulate in low-lying areas.[1][4]

Physical and Chemical Properties

A summary of key properties of Tabun is presented below.
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Property Value

Chemical Formula C5H11N202P

Molar Mass 162.129 g-mol-1
Appearance Colorless to brown liquid
Density 1.0887 g/cm3 at 25 °C
Melting Point -50 °C (-58 °F)

Boiling Point 247.5°C (477.5 °F)
Solubility in water 9.8 9/100 g at 25 °C
Vapor Pressure 0.07 mmHg (9 Pa)

(Source:[1])

Health Hazards and Toxicology

Tabun is extremely toxic to humans.[1] Exposure can occur through inhalation, ingestion, skin
contact, or eye contact.[5] The severity of poisoning depends on the amount and route of
exposure.[1] Inhaled lethal doses can cause death within one to ten minutes.[1][5] A lethal dose
can be absorbed quickly through the skin, although death may be delayed for one to two hours.
[1] A person's clothing can release the toxic chemical for up to 30 minutes after exposure.[1]

Symptoms of Exposure: Symptoms can appear within seconds to hours after exposure and
include:[6]

e Eyes: Constricted or pinpoint pupils (miosis), blurred vision, eye pain.[5][7]

o Respiratory: Chest tightness, coughing, difficulty breathing, runny nose (rhinorrhea).[3][6]
o Gastrointestinal: Nausea, vomiting, abdominal pain, diarrhea.[3][6]

e Muscular: Muscle twitching, weakness, convulsions, paralysis.[3][7]

o Other: Excessive salivation, sweating, involuntary urination and defecation, confusion,
drowsiness, coma.[3][7]
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Death is typically caused by respiratory failure resulting from the paralysis of respiratory
muscles.[1][8]

Mechanism of Action

Tabun, like other nerve agents, functions by inhibiting the enzyme acetylcholinesterase
(AChE).[1][9] AChE is responsible for breaking down the neurotransmitter acetylcholine (ACh).
[1][3] By inhibiting AChE, Tabun causes an accumulation of ACh in the nervous system,
leading to the continuous and uncontrolled stimulation of muscles and glands.[3][9] This results
in the characteristic symptoms of nerve agent poisoning.[7]
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Caption: Mechanism of Tabun toxicity.

Principles of Safe Handling

Due to its extreme toxicity, handling Tabun requires the highest level of safety precautions,
often referred to as the hierarchy of controls.
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Engineering Controls
(e.g., Fume Hoods, Gloveboxes)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)

Click to download full resolution via product page
Caption: Hierarchy of controls for chemical safety.

* Engineering Controls: Work with Tabun must be conducted in a certified chemical fume hood
or, preferably, a glovebox designed for handling highly toxic materials. Ventilation systems
must be designed to prevent any release of the agent into the laboratory or the environment.

o Administrative Controls: Access to areas where Tabun is handled must be strictly controlled.
Standard Operating Procedures (SOPs) must be developed and rigorously followed. All
personnel must receive extensive training on the hazards, handling procedures, emergency
response, and decontamination.[4] A medical surveillance program should be in place for all
personnel.[4]
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e Personal Protective Equipment (PPE): The highest level of PPE is required when handling
Tabun. This includes a fully encapsulating, chemical-resistant suit (Level A) with a positive-
pressure, self-contained breathing apparatus (SCBA).[5][10][11] Chemical-resistant inner
and outer gloves and boots are also necessary.[12][13]

Decontamination Procedures

Rapid decontamination is critical to prevent or reduce the toxic effects of Tabun exposure.[8]

¢ Personnel Decontamination:

o

Immediately remove the individual from the source of exposure.[14]

[¢]

Remove all clothing as it can trap the agent and contribute to ongoing exposure.[10][15]
Contaminated clothing should be double-bagged.[3]

[¢]

Thoroughly wash skin with soap and water.[10][16] Speed is essential.[14]

[¢]

Flush eyes with large amounts of water for 5-10 minutes if exposed to liquid agent.[5][10]
e Equipment and Environmental Decontamination:

o Decontamination of surfaces and equipment can be achieved using reactive solutions.
Bleaching powder can destroy Tabun, but this reaction produces the toxic gas cyanogen
chloride.[12][14] Alkaline solutions can also be used, as a higher pH increases the rate of
decomposition.[12]

Disposal

The disposal of Tabun and any materials contaminated with it is highly regulated and must be
conducted in accordance with all local, national, and international regulations. The United
States, for example, completed the destruction of its declared chemical weapons stockpile,
including Tabun, in 2023.[17][18] Disposal methods for chemical warfare agents often involve
incineration or chemical neutralization at specialized facilities.[18]

Medical Countermeasures

Medical treatment for Tabun exposure must be administered as quickly as possible.[4]
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e Antidotes: The standard treatment involves the administration of antidotes.[19]

o Atropine: An anticholinergic drug that blocks the effects of excess acetylcholine at
muscarinic receptors, helping to reduce secretions and bronchospasm.[3][8][9]

o Pralidoxime Chloride (2-PAM CI): An oxime that reactivates the AChE enzyme by
removing the Tabun molecule.[3][19] To be effective, it must be administered within
minutes to a few hours of exposure.[5]

o These antidotes are often available in autoinjectors for rapid administration by military and
emergency response personnel.[9][15]

e Supportive Care: Treatment also includes supportive measures such as assisted ventilation,
as respiratory failure is the primary cause of death.[5][8] Anticonvulsants like diazepam may
be administered to control seizures.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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